ethyl 2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate

• IUPAC Name: ethyl 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]acetate
• InChI: InChI=1S/C14H13ClN2O3/c1-2-20-14(19)9-17-13(18)8-7-12(16-17)10-3-5-11(15)6-4-10/h3-8H,2,9H2,1H3
• InChI Key: KBRAYUZSEMVULO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C=CC(=N1)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

Ethyl (4-chlorophenyl)acetate is a laboratory chemical used in the synthesis of substances. It has a molecular formula of C10H11ClO2 and a molecular weight of 198.65 g/mol.

Synthesis Analysis

While specific synthesis methods for “ethyl 2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate” are not available, ethyl (4-chlorophenyl)acetate is generally obtained by reacting phenylacetic acid with ethyl chloroacetate.

Molecular Structure Analysis

The molecular structure of ethyl (4-chlorophenyl)acetate consists of a benzene ring substituted with a chlorine atom and an ester group.

Physical And Chemical Properties Analysis

Ethyl (4-chlorophenyl)acetate is a colorless to pale yellow liquid with a special aroma. It has a density of 1.178g/cm3, a boiling point of 249-250 °C.

Safety and Hazards

Ethyl (4-chlorophenyl)acetate is classified as Acute toxicity, Oral (Category 4), H302, which means it is harmful if swallowed. It is advised to avoid contact with skin and eyes, and avoid inhalation of its vapor.

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors, which could suggest a potential multi-target mode of action .

Pharmacokinetics

A compound with a similar structure, ethyl 2-(3-chlorophenyl)acetate, has been reported to have high gastrointestinal absorption and is able to permeate the blood-brain barrier .

Action Environment

It’s worth noting that environmental factors such as ph, temperature, and the presence of other substances can potentially affect the stability and efficacy of many compounds .